Cas no 2223039-15-2 (4-Chloro-2-(cyclohexyl)pyrimidine-5-boronic acid pinacol ester)

• Product Name: 4-Chloro-2-(cyclohexyl)pyrimidine-5-boronic acid pinacol ester
• CAS No: 2223039-15-2
• MF: C₁₆H₂₄BClN₂O₂
• MW: 322.637963294983
• CID: 6822653
• PubChem ID: 133551969
• Update Time: 2025-03-03

4-Chloro-2-(cyclohexyl)pyrimidine-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2223039-15-2
• CS-29815
• 4-Chloro-2-(cyclohexyl)pyrimidine-5-boronic acid pinacol ester

• Inchi： 1S/C16H24BClN2O2/c1-15(2)16(3,4)22-17(21-15)12-10-19-14(20-13(12)18)11-8-6-5-7-9-11/h10-11H,5-9H2,1-4H3
• InChI Key： LRANNQUWBSRSNX-UHFFFAOYSA-N
• SMILES： ClC1=C(B2OC(C)(C)C(C)(C)O2)C=NC(C2CCCCC2)=N1

Computed Properties

• Exact Mass: 322.1619359Da
• Monoisotopic Mass: 322.1619359Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.2Ų